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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl octaneperoxoate, also known as tert-butyl peroctoate, is an organic peroxide that

serves as an efficient free-radical initiator for the crosslinking of a variety of elastomers. This

process, often referred to as vulcanization or curing, transforms the raw, gummy elastomer into

a durable, elastic material with enhanced mechanical properties, thermal stability, and chemical

resistance. The formation of a three-dimensional crosslinked network is crucial for the

performance of elastomeric products in demanding applications.

Organic peroxides like tert-Butyl octaneperoxoate offer several advantages over traditional

sulfur vulcanization systems, including the formation of stable carbon-carbon crosslinks, which

impart excellent heat aging resistance and low compression set to the final product. This

document provides detailed application notes and experimental protocols for the use of tert-
Butyl octaneperoxoate in the crosslinking of elastomers.

Chemical Structure and Properties
tert-Butyl octaneperoxoate is a perester with the following chemical structure:

Chemical Formula: C₁₂H₂₄O₃ Molar Mass: 216.32 g/mol
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The key feature of this molecule is the relatively weak oxygen-oxygen single bond within the

peroxy group (-O-O-). When subjected to heat, this bond undergoes homolytic cleavage to

generate highly reactive free radicals, which initiate the crosslinking process.

Mechanism of Action in Elastomer Crosslinking
The crosslinking of elastomers using tert-Butyl octaneperoxoate proceeds via a free-radical

mechanism, which can be summarized in the following key steps:

Initiation: Upon heating, tert-Butyl octaneperoxoate decomposes to form a tert-butoxy

radical and an octanoyloxy radical.

Hydrogen Abstraction: These highly reactive radicals abstract hydrogen atoms from the

polymer chains of the elastomer, creating polymer radicals (macroradicals).

Crosslink Formation: Two polymer radicals can then combine to form a stable carbon-carbon

crosslink between the polymer chains.

This process is repeated throughout the elastomer matrix, leading to the formation of a dense,

three-dimensional network structure.

Visualization of the Crosslinking Mechanism
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Caption: General mechanism of peroxide-initiated elastomer crosslinking.

Applications in Elastomer Crosslinking
tert-Butyl octaneperoxoate is suitable for crosslinking a wide range of elastomers. The choice

of elastomer depends on the desired properties of the final product.

Table 1: Elastomers Suitable for Crosslinking with tert-Butyl octaneperoxoate
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Elastomer Type Common Abbreviation
Key Characteristics of
Crosslinked Product

Ethylene Propylene Diene

Monomer Rubber
EPDM

Excellent resistance to

weathering, ozone, and heat.

Styrene-Butadiene Rubber SBR
Good abrasion resistance and

aging stability.

Nitrile Butadiene Rubber NBR
Excellent resistance to oil, fuel,

and other chemicals.

Natural Rubber NR
High tensile strength,

resilience, and tear resistance.

Silicone Rubber VMQ, PVMQ

Excellent high-temperature

stability and flexibility at low

temperatures.

Polybutadiene Rubber BR
High resilience and excellent

abrasion resistance.

Experimental Data: Influence of tert-Butyl
octaneperoxoate Concentration
The concentration of tert-Butyl octaneperoxoate significantly impacts the cure characteristics

and the final mechanical properties of the elastomer. The following tables provide

representative data on the effect of varying peroxide concentrations.

Note: The following data is illustrative and may vary depending on the specific elastomer grade,

formulation, and processing conditions. Experimental validation is crucial for specific

applications.

Table 2: Cure Characteristics of SBR Crosslinked with tert-Butyl octaneperoxoate at 160°C
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Peroxide
Concentration
(phr*)

Scorch Time (t_s2,
min)

Optimum Cure
Time (t_90, min)

Maximum Torque
(M_H, dN·m)

1.0 3.5 12.0 15.8

1.5 3.1 10.5 18.2

2.0 2.8 9.2 21.5

2.5 2.5 8.1 24.1

*phr: parts per hundred rubber

Table 3: Mechanical Properties of SBR Vulcanizates Crosslinked with tert-Butyl
octaneperoxoate

Peroxide
Concentration (phr)

Tensile Strength
(MPa)

Elongation at
Break (%)

Hardness (Shore A)

1.0 14.2 450 60

1.5 16.8 410 65

2.0 18.5 370 70

2.5 19.1 330 75

As the concentration of tert-Butyl octaneperoxoate increases, the scorch time and optimum

cure time decrease, indicating a faster curing process. The maximum torque, which is

proportional to the crosslink density, increases with higher peroxide loading. This increased

crosslink density leads to higher tensile strength and hardness, but a reduction in the

elongation at break.

Experimental Protocols
The following are general protocols for the crosslinking of elastomers using tert-Butyl
octaneperoxoate. These should be adapted based on the specific elastomer and intended

application.
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Protocol 1: Crosslinking of Styrene-Butadiene Rubber
(SBR)
1. Materials and Equipment:

SBR (e.g., SBR 1502)

tert-Butyl octaneperoxoate

Two-roll mill

Moving Die Rheometer (MDR)

Compression molding press

Tensile testing machine

Hardness tester (Shore A)

2. Compounding Procedure:

Masticate 100 parts of SBR on a two-roll mill until a smooth sheet is formed.

Add the desired amount of tert-Butyl octaneperoxoate (e.g., 1.0, 1.5, 2.0, 2.5 phr) to the

rubber and mill until the peroxide is uniformly dispersed. Maintain the mill temperature below

the decomposition temperature of the peroxide to prevent premature crosslinking (scorch).

3. Determination of Cure Characteristics:

Use a Moving Die Rheometer (MDR) to determine the cure characteristics of the

compounded rubber.

Place a sample of the uncured compound in the MDR test cavity.

Conduct the test at a specified temperature (e.g., 160°C) and record the torque as a function

of time.
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From the rheometer curve, determine the scorch time (t_s2), optimum cure time (t_90), and

maximum torque (M_H).

4. Vulcanization (Curing):

Preheat the compression molding press to the desired curing temperature (e.g., 160°C).

Place the compounded rubber into a mold of the desired dimensions.

Apply pressure and cure the sample for the predetermined optimum cure time (t_90).

After curing, cool the mold rapidly in cold water before removing the vulcanized rubber sheet.

5. Characterization of Mechanical Properties:

Allow the vulcanized sheets to condition at room temperature for at least 24 hours before

testing.

Cut dumbbell-shaped specimens from the cured sheets for tensile testing according to

relevant standards (e.g., ASTM D412).

Measure the tensile strength and elongation at break using a tensile testing machine.

Measure the hardness of the vulcanized samples using a Shore A durometer according to

relevant standards (e.g., ASTM D2240).

Experimental Workflow Visualization
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Caption: A typical experimental workflow for elastomer crosslinking.

Safety Precautions
Organic peroxides are thermally sensitive and can decompose rapidly if not handled properly. It

is crucial to adhere to the following safety precautions:
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Storage: Store tert-Butyl octaneperoxoate in a cool, well-ventilated area away from heat

sources, direct sunlight, and incompatible materials such as strong acids, bases, and

reducing agents.

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. Avoid contact with skin and eyes.

Processing: During compounding, ensure that the processing temperature is kept well below

the decomposition temperature of the peroxide to prevent scorch. Good ventilation is

essential to remove any vapors that may be generated.

Decomposition: In case of decomposition, be aware of the potential for fire and the release

of flammable vapors. Use appropriate fire-extinguishing media.

Always consult the Safety Data Sheet (SDS) for tert-Butyl octaneperoxoate before use for

detailed safety and handling information.

Conclusion
tert-Butyl octaneperoxoate is a versatile and effective crosslinking agent for a wide range of

elastomers. By carefully controlling the concentration of the peroxide and the curing conditions,

the mechanical properties and performance of the final elastomeric product can be tailored to

meet the requirements of specific applications. The protocols and data presented in this

document provide a foundation for researchers and scientists to effectively utilize tert-Butyl
octaneperoxoate in their elastomer development and research. It is imperative to conduct

thorough experimental evaluations and adhere to strict safety protocols when working with this

reactive chemical.

To cite this document: BenchChem. [Application Notes and Protocols for tert-Butyl
octaneperoxoate in Elastomer Crosslinking]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077908#role-of-tert-butyl-octaneperoxoate-in-
crosslinking-elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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